molecular formula C16H11ClO2 B8463343 4-(4-chlorophenyl)-3-phenyl-2(5H)-furanone

4-(4-chlorophenyl)-3-phenyl-2(5H)-furanone

Cat. No. B8463343
M. Wt: 270.71 g/mol
InChI Key: JXLGIKDMRFJFHY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(4-chlorophenyl)-3-phenyl-2(5H)-furanone is a useful research compound. Its molecular formula is C16H11ClO2 and its molecular weight is 270.71 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(4-chlorophenyl)-3-phenyl-2(5H)-furanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(4-chlorophenyl)-3-phenyl-2(5H)-furanone including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-(4-chlorophenyl)-3-phenyl-2(5H)-furanone

Molecular Formula

C16H11ClO2

Molecular Weight

270.71 g/mol

IUPAC Name

3-(4-chlorophenyl)-4-phenyl-2H-furan-5-one

InChI

InChI=1S/C16H11ClO2/c17-13-8-6-11(7-9-13)14-10-19-16(18)15(14)12-4-2-1-3-5-12/h1-9H,10H2

InChI Key

JXLGIKDMRFJFHY-UHFFFAOYSA-N

Canonical SMILES

C1C(=C(C(=O)O1)C2=CC=CC=C2)C3=CC=C(C=C3)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-bromine-1-(4-chlorophenyl)-ethanone (2, 102.6 g, 0.44 mol) and potassium phenylacetate (1, 104.5 g, 0.6 mol) are heated to 80° C. in dimethyl formamide (600 mL) while being stirred for 4 hours and are then cooled. After the addition of water (1 L), chloroform is used for extraction (3 times 300 mL), and the chloroform extract is washed with water and then dried (Na2SO4) and concentrated to dryness. For crystallization, diisopropyl ether is added (500 mL) and the crystals, which are formed in the cold [and have] a melting point of 111-113° C., are collected (yield 92 g, 78% with reference to 2).
[Compound]
Name
2-bromine 1-(4-chlorophenyl)-ethanone
Quantity
102.6 g
Type
reactant
Reaction Step One
Quantity
104.5 g
Type
reactant
Reaction Step One
Quantity
600 mL
Type
solvent
Reaction Step One
Name
Quantity
1 L
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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